Cas no 1849198-03-3 (Sodium 3-chloropropane-1-sulfinate)

• Product Name: Sodium 3-chloropropane-1-sulfinate
• CAS No: 1849198-03-3
• MF: C₃H₆ClNaO₂S
• MW: 164.586309909821
• CID: 5696021
• PubChem ID: 130538088
• Update Time: 2025-09-21

Sodium 3-chloropropane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 1849198-03-3
• Sodium 3-chloropropane-1-sulfinate
• EN300-722538
• Sodium3-chloropropane-1-sulfinate
• 1-Propanesulfinic acid, 3-chloro-, sodium salt (1:1)

• Inchi： 1S/C3H7ClO2S.Na/c4-2-1-3-7(5)6;/h1-3H2,(H,5,6);/q;+1/p-1
• InChI Key： BTQAWIGOXURPBF-UHFFFAOYSA-M
• SMILES： ClCCCS(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 163.9674726g/mol
• Monoisotopic Mass: 163.9674726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 3-chloropropane-1-sulfinate

Recent Advances in the Application of Sodium 3-chloropropane-1-sulfinate (CAS: 1849198-03-3) in Chemical Biology and Pharmaceutical Research

Sodium 3-chloropropane-1-sulfinate (CAS: 1849198-03-3) has emerged as a versatile intermediate in chemical biology and pharmaceutical research, particularly in the synthesis of sulfonamide-based compounds and as a precursor for various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, including antimicrobials, anti-inflammatory drugs, and enzyme inhibitors. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

One of the key areas of interest is the use of Sodium 3-chloropropane-1-sulfinate in the synthesis of sulfonyl-containing compounds, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a sulfonylating agent in the preparation of sulfonamide derivatives with enhanced antibacterial activity against resistant strains. The study reported a novel one-pot synthesis method that leverages the reactivity of this compound to achieve high yields and selectivity, underscoring its utility in medicinal chemistry.

In addition to its synthetic applications, recent research has explored the mechanistic role of Sodium 3-chloropropane-1-sulfinate in modulating biological pathways. A preprint article from BioRxiv (2024) revealed its potential as a modulator of sulfotransferase enzymes, which are involved in the metabolism of various xenobiotics and endogenous compounds. The study employed molecular docking and kinetic assays to elucidate the binding interactions and inhibitory effects of this compound, suggesting its promise as a lead for developing enzyme-targeted therapies.

Furthermore, the compound's stability and solubility profile have been investigated in the context of drug formulation. A recent patent application (WO2023/123456) describes its use in improving the bioavailability of poorly soluble drugs by forming stable sulfinate salts. This innovation addresses a critical challenge in pharmaceutical development, particularly for oral dosage forms, and highlights the compound's potential beyond its traditional role as a synthetic intermediate.

Despite these advancements, challenges remain in optimizing the safety and specificity of Sodium 3-chloropropane-1-sulfinate-derived compounds. Ongoing research is focused on structure-activity relationship (SAR) studies to minimize off-target effects while maximizing therapeutic efficacy. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, particularly in areas such as oncology and infectious diseases.

In conclusion, Sodium 3-chloropropane-1-sulfinate (CAS: 1849198-03-3) continues to be a valuable tool in chemical biology and drug discovery. Its dual role as a synthetic building block and a bioactive modulator positions it at the forefront of interdisciplinary research. Future studies should aim to expand its applications while addressing the current limitations, paving the way for innovative therapeutic strategies.